(4-(3-cyclopropyl-1-methyl-1H-pyrazol-5-yl)piperazin-1-yl)(2-((difluoromethyl)thio)phenyl)methanone

• IUPAC Name: [4-(5-cyclopropyl-2-methylpyrazol-3-yl)piperazin-1-yl]-[2-(difluoromethylsulfanyl)phenyl]methanone
• InChI: InChI=1S/C19H22F2N4OS/c1-23-17(12-15(22-23)13-6-7-13)24-8-10-25(11-9-24)18(26)14-4-2-3-5-16(14)27-19(20)21/h2-5,12-13,19H,6-11H2,1H3
• InChI Key: WEEUTAKUQQAQKO-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2CC2)N3CCN(CC3)C(=O)C4=CC=CC=C4SC(F)F
• Molecular Formula: C19H22F2N4OS
• Molecular Weight: 392.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound can be determined using various techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry. Unfortunately, the specific molecular structure analysis for this compound is not available in the literature.

Scientific Research Applications

Antibacterial and Antifungal Properties

Compounds similar to the specified chemical have been explored for their potential in antibacterial and antifungal applications. For instance, novel pyrazole and isoxazole derivatives, sharing structural similarities, have demonstrated efficacy against various bacterial strains such as S. aureus, E. coli, and P. aeruginosa, and fungal strains including T. viride and C. albicans (Sanjeeva, Narendra, & Venkata, 2022). Additionally, certain pyrazole carboxamide derivatives have been synthesized and characterized, indicating potential applications in this domain (Lv, Ding, & Zhao, 2013).

Anticancer and Antituberculosis Potential

Research has also focused on the synthesis of derivatives with potential anticancer and antituberculosis properties. For instance, derivatives of 1-(4-Chlorophenyl) cyclopropyl (piperazin-1-yl) methanone have shown promise in in vitro studies against human breast cancer cell lines and anti-tuberculosis activity (Mallikarjuna, Padmashali, & Sandeep, 2014).

Enzyme Inhibitory Activity

Compounds with similar structures have been explored for their enzyme inhibitory activities. For example, certain thiophene-based heterocyclic compounds have demonstrated in vitro enzyme inhibitory activities against enzymes like acetylcholinesterase and butyrylcholinesterase, showing potential for further pharmacological applications (Cetin, Türkan, Bursal, & Murahari, 2021).

Antiviral Activity

Some derivatives have also been evaluated for their antiviral activities, indicating a broader spectrum of potential biomedical applications. For instance, studies have explored the synthesis and reactions of various heterocyclic compounds with potential anti-HSV1 and anti-HAV-MBB activity (Attaby, Elghandour, Ali, & Ibrahem, 2006).